Bis-benzyloxy benzoic acid methyl ester

• IUPAC Name: methyl 2,3-bis(phenylmethoxy)benzoate
• InChI: InChI=1S/C22H20O4/c1-24-22(23)19-13-8-14-20(25-15-17-9-4-2-5-10-17)21(19)26-16-18-11-6-3-7-12-18/h2-14H,15-16H2,1H3
• InChI Key: QOJGUIGQUAMSII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC=C1)OCC2=CC=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C22H20O4
• DSSTOX Substance ID: DTXSID70443248
• Molecular Weight: 348.4 g/mol
• CAS RN: 2169-27-9

Description

Synthesis Analysis

The synthesis of esters like Bis-benzyloxy benzoic acid methyl ester typically involves the reaction of carboxylic acids with alcohols in the presence of an acid catalyst. This process is known as esterification. The reaction is reversible and does not go to completion.

Chemical Reactions Analysis

Esters, including Bis-benzyloxy benzoic acid methyl ester, can undergo various reactions. One such reaction is hydrolysis, which is catalyzed by either an acid or a base. In this reaction, the ester is converted back into a carboxylic acid and an alcohol.

Scientific Research Applications

Carboxylation Processes

Bis-benzyloxy benzoic acid methyl ester has been involved in carboxylation reactions, particularly in the context of creating various functionalized aryl- and alkenyl-carboxylic acids. For instance, a study demonstrated the use of arylboronic esters in Rhodium(I)-catalyzed carboxylation with CO2 to yield benzoic acid derivatives, highlighting a method for preparing functionalized carboxylic acids (Ukai et al., 2006).

Polymer Synthesis

In the realm of polymer science, bis-benzyloxy benzoic acid methyl ester has been used for synthesizing various polymers. An example includes its use in the creation of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts for cyclopolymerization, leading to the development of block and tristar copolymers (Mayershofer et al., 2006).

Dendrimer Synthesis

The compound has also been employed in the synthesis of dendrimers. A study involved using a monomer similar to bis-benzyloxy benzoic acid methyl ester for the convergent synthesis of an amino acid-based dendrimer, demonstrating its utility in dendrimer construction (Mulders et al., 1997).

Organic Synthesis

In organic synthesis, bis-benzyloxy benzoic acid methyl ester is involved in reactions such as the generation of bis-acyl ketals under oxidative conditions. This highlights its role in facilitating novel organic reactions and synthesis pathways (Majji et al., 2015).

Mechanism of Action

The mechanism of action for esters, such as Bis-benzyloxy benzoic acid methyl ester, typically involves the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst. This process, known as esterification, results in the formation of an ester and water.

Synthesis routes and methods I

Procedure details

In one embodiment, the compounds can be prepared as shown in Scheme II. A dihydroxy benzoic acid methyl ester is reacted with benzyl chloride, to produce a Bis-benzyloxy benzoic acid methyl ester (1). The Bis-benzyloxy benzoic acid methyl ester can then be heated with LiOH to give a Bis-benzyloxy benzoic acid (2). The Bis-benzyloxy benzoic acid (2) is then reacted with an aminophenyl to produce a phenyl-benzamide (3). The phenyl-benzamide (3) is then reacted with hydrazine to give a triazol (4). The hydroxy groups can then be unprotected in the presence of palladium on charcoal to give the final product.

Synthesis routes and methods II

Procedure details

In one embodiment, the compounds can be prepared as shown in Scheme II. A dihydroxy benzoic acid methyl ester is reacted with benzyl chloride, to produce 5a Bis-benzyloxy benzoic acid methyl ester (1). The Bis-benzyloxy benzoic acid methyl ester can then be heated with LiOH to give a Bis-benzyloxy benzoic acid (2). The Bis-benzyloxy benzoic acid (2) is then reacted with an aminophenyl to produce a phenyl-benzamide (3). The phenyl-benzamide (3) is then reacted with hydrazine to give a triazol (4). The hydroxy groups can then be unprotected in the presence of palladium on charcoal to give the final product.